Cas no 2034376-88-8 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 2034376-88-8
• MF: C₁₄H₁₄N₄O₃
• MW: 286.285962581635
• CID: 5333866
• Update Time: 2025-11-06

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-5-methylisoxazole-4-carboxamide
• N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C14H14N4O3/c1-10-13(7-17-21-10)14(19)15-3-4-18-8-12(6-16-18)11-2-5-20-9-11/h2,5-9H,3-4H2,1H3,(H,15,19)
• InChI Key： URRDHXXWHDYXMV-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=NN(C=1)CCNC(C1C=NOC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 368
• XLogP3: 0.7
• Topological Polar Surface Area: 86.1

Additional information on N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 2034376-88-8)

The compound N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 2034376-88-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining a furan ring, a pyrazole moiety, and an oxazole carboxamide group. This combination of heterocycles makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutics.

One of the key features of this compound is its multi-heterocyclic scaffold, which is often associated with enhanced bioavailability and target specificity. Researchers have been exploring its potential as a kinase inhibitor, given the prevalence of similar structures in FDA-approved drugs. The presence of the furan-3-yl group and the pyrazole ring suggests potential interactions with enzymes and receptors involved in inflammatory pathways, making it a subject of interest for autoimmune and oncology research.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide aligns with this trend, as its modular design allows for easy derivatization to optimize pharmacokinetic properties. This adaptability is crucial for addressing challenges such as drug resistance and off-target effects, which are frequently searched topics in AI-driven drug discovery platforms.

The synthesis of this compound typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are well-documented in peer-reviewed journals, catering to chemists seeking synthetic protocols for complex molecules. Additionally, its CAS No. 2034376-88-8 serves as a unique identifier in chemical databases, facilitating quick retrieval of its physicochemical data and safety profiles—a feature highly valued by regulatory bodies and industrial researchers.

From a commercial perspective, N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide is often listed by specialty chemical suppliers as a research-grade compound. Its applications extend to high-throughput screening (HTS) assays, where it is used to identify lead compounds for further optimization. The growing emphasis on fragment-based drug design (FBDD) has further amplified its relevance, as fragments like this are prized for their ability to bind weakly but specifically to biological targets.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. This aligns with the broader industry shift toward green chemistry practices, a topic frequently searched by sustainability-conscious researchers.

In summary, N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-5-methyl-1,2-oxazole-4-carboxamide represents a fascinating intersection of chemistry and biology. Its structural complexity, coupled with its potential therapeutic applications, makes it a valuable asset in modern drug discovery. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and precision medicine.